Cas no 303148-82-5 (2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate)

2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate structure
303148-82-5 structure
Product Name:2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate
CAS No:303148-82-5
MF:C16H12N2O3S
MW:312.343082427979
CID:6630753
PubChem ID:1471817
Update Time:2024-01-04

2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • [2-(thiadiazol-4-yl)phenyl] 4-methoxybenzoate
    • 2-(1,2,3-thiadiazol-4-yl)phenyl 4-methoxybenzoate
    • 2-(1,2,3-thiadiazol-4-yl)phenyl 4-methoxybenzenecarboxylate
    • 303148-82-5
    • AKOS005078039
    • Oprea1_059712
    • 2-(1,2,3-thiadiazol-4-yl)phenyl4-methoxybenzoate
    • 11L-019
    • Benzoic acid, 4-methoxy-, 2-(1,2,3-thiadiazol-4-yl)phenyl ester
    • 2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate
    • Inchi: 1S/C16H12N2O3S/c1-20-12-8-6-11(7-9-12)16(19)21-15-5-3-2-4-13(15)14-10-22-18-17-14/h2-10H,1H3
    • InChI Key: NOQRKLLMGKZPBX-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=CC=C2OC(C2C=CC(=CC=2)OC)=O)N=N1

Computed Properties

  • Exact Mass: 312.05686342g/mol
  • Monoisotopic Mass: 312.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 89.6Ų

Experimental Properties

  • Density: 1.311±0.06 g/cm3(Predicted)
  • Boiling Point: 538.6±60.0 °C(Predicted)
  • pka: -4.67±0.36(Predicted)
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